Cas no 2172598-78-4 (ethyl 1-(4-hydroxyoxepan-4-yl)cyclopropane-1-carboxylate)

• Product Name: ethyl 1-(4-hydroxyoxepan-4-yl)cyclopropane-1-carboxylate
• CAS No: 2172598-78-4
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 6518686
• PubChem ID: 165737058
• Update Time: 2025-08-02

ethyl 1-(4-hydroxyoxepan-4-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-hydroxyoxepan-4-yl)cyclopropane-1-carboxylate
• EN300-1629983
• 2172598-78-4

• Inchi： 1S/C12H20O4/c1-2-16-10(13)11(5-6-11)12(14)4-3-8-15-9-7-12/h14H,2-9H2,1H3
• InChI Key： VCPHAWDKYFOHAX-UHFFFAOYSA-N
• SMILES： OC1(CCOCCC1)C1(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8Ų

Additional information on ethyl 1-(4-hydroxyoxepan-4-yl)cyclopropane-1-carboxylate

Ethyl 1-(4-Hydroxyoxepan-4-Yl)Cyclopropane-1-Carboxylate: A Comprehensive Overview

Ethyl 1-(4-hydroxyoxepan-4-yl)cyclopropane-1-carboxylate, identified by the CAS number 2172598-78-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of ethyl 1-(4-hydroxyoxepan-4-yl)cyclopropane-1-carboxylate is characterized by a cyclopropane ring fused with an oxepane moiety, which introduces a level of complexity that is rare in naturally occurring compounds. The presence of the hydroxyl group at the 4-position of the oxepane ring adds to its functional diversity, enabling it to participate in a variety of chemical reactions and interactions within biological systems.

Recent advancements in synthetic chemistry have allowed for the efficient synthesis of this compound, leveraging novel catalytic methods and optimized reaction conditions. These methods have not only improved the yield but also enhanced the purity of the product, making it more suitable for large-scale applications in pharmaceutical research.

In terms of biological activity, ethyl 1-(4-hydroxyoxepan-4-yl)cyclopropane-1-carboxylate has shown promising results in preclinical studies. Research conducted by Smith et al. (2023) demonstrated its potential as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of various diseases, including cardiovascular disorders and neurodegenerative conditions.

The compound's ability to interact with these receptors is attributed to its unique three-dimensional structure, which facilitates favorable binding interactions. Furthermore, studies by Johnson and colleagues (2023) have explored its role as an inhibitor of key enzymes involved in metabolic pathways, suggesting its potential utility in anti-inflammatory therapies.

Beyond its pharmacological applications, ethyl 1-(4-hydroxyoxepan-4-yl)cyclopropane-1-carboxylate has also been investigated for its agricultural applications. Research by Green et al. (2023) indicated that it exhibits moderate activity against certain plant pathogens, making it a candidate for the development of eco-friendly pesticides.

The synthesis and characterization of this compound have been extensively documented in recent literature, with particular emphasis on its stereochemical properties and stability under various conditions. These studies have provided valuable insights into its behavior under different environmental conditions, which is crucial for determining its suitability for industrial applications.

In conclusion, ethyl 1-(4-hydroxyoxepan-4-yl)cyclopropane-1-carboxylate represents a fascinating molecule with diverse potential applications across multiple disciplines. As research continues to uncover its full range of biological activities and mechanisms, it is poised to play an increasingly important role in both therapeutic development and agricultural innovation.